Cas no 1403767-24-7 (tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 1403767-24-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD23106289
• CID: 4594558
• PubChem ID: 72207793
• Update Time: 2025-10-28

tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
• TERT-BUTYL 6-AMINO-3-AZABICYCLO[4.1.0]HEPTANE-3-CARBOXYLATE
• PB36027
• SB21764
• 3-Boc-6-amino-3-azabicyclo[4.1.0]heptane
• tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-
• t-Butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester
• CS-0048166
• AS-78026
• DTXSID101135576
• EN300-7122574
• SCHEMBL25010675
• 6-Amino-3-aza-bicyclo[4.1.0]heptane-3-carboxylicacidtert-butylester
• SY244852
• MFCD23106289
• 1403767-24-7
• P13745
• tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate

• MDL： MFCD23106289
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-5-4-11(12)6-8(11)7-13/h8H,4-7,12H2,1-3H3
• InChI Key： PKPGACTWHRGJHO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC2C1)N)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29

Additional information on tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate

tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No: 1403767-24-7) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and potential pharmacological properties, making it a valuable asset in the synthesis of bioactive molecules.

tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate is characterized by its bicyclic structure, which includes a seven-membered ring system with nitrogen at the 3-position. The presence of an amino group at the 6-position and a tert-butyl ester group further enhances its chemical versatility. This structure allows for diverse functionalization, enabling the compound to serve as an intermediate in the synthesis of complex molecules with therapeutic potential.

Recent studies have highlighted the importance of tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate in the development of novel drug candidates targeting various diseases, including cancer and neurodegenerative disorders. Researchers have explored its ability to modulate key biological pathways, such as protein-protein interactions and enzyme activities, which are critical for disease progression.

The synthesis of tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate involves a multi-step process that typically includes ring-closing metathesis and subsequent functionalization steps. These methods have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

In terms of pharmacological activity, tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate has demonstrated promising results in preclinical studies, particularly in its ability to inhibit specific enzymes associated with disease states. Its unique bicyclic structure contributes to its stability and bioavailability, making it an attractive candidate for drug delivery systems.

Moreover, the compound's ability to act as a chiral building block has been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds with potential therapeutic applications. This highlights the importance of tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate in both academic research and industrial drug discovery.

Looking ahead, the continued exploration of tert-butyl 6-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate is expected to yield further insights into its therapeutic potential and contribute to the development of innovative treatments for various medical conditions.